Cas no 740744-31-4 (2-Pyridinecarbonylchloride, 4-chloro-5-methoxy-)

• Product Name: 2-Pyridinecarbonylchloride, 4-chloro-5-methoxy-
• CAS No: 740744-31-4
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 560062
• PubChem ID: 21543011
• Update Time: 2025-04-19

2-Pyridinecarbonylchloride, 4-chloro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonylchloride, 4-chloro-5-methoxy-
• 2-Pyridinecarbonyl chloride, 4-chloro-5-methoxy- (9CI)
• 4-chloro-5-methoxypyridine-2-carbonyl chloride
• DTXSID40615773
• 740744-31-4

• Inchi： 1S/C7H5Cl2NO2/c1-12-6-3-10-5(7(9)11)2-4(6)8/h2-3H,1H3
• InChI Key： YCVUMFDUJKWLKE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=NC=C1OC

Computed Properties

• Exact Mass: 204.9697338g/mol
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų